BENG“E Safety Operating Guide

Check Availability & Pricing

Executive Summary: Operational Classification
& Immediate Action

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

\

Get Quote

Compound Name: 1-Cyclopentylpyrazol-4-ol
CAS No.: 75702-86-2
Cat. No.: B1611573

7

1-Cyclopentyl-1H-pyrazol-4-ol (CAS: 75702-86-2) is a functionalized pyrazole intermediate

commonly used in medicinal chemistry.[1] For disposal purposes, it is classified as a Non-

Halogenated Organic Hazardous Waste.

Immediate Directive:

Do NOT dispose of down the drain.[2][3]

Do NOT mix with oxidizers (e.qg., nitric acid, peroxides) or halogenated solvents (e.g., DCM,
Chloroform) if possible, to minimize disposal costs and safety risks.

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste
contractor.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity to ensure compatibility with waste streams.
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Operational Implication

Chemical Name

1-Cyclopentyl-1H-pyrazol-4-ol

Official manifest descriptor.[4]
[5]

Required for waste

CAS Number 75702-86-2 -
profiling/inventory.
Non-Halogenated (Contains C,
Formula CsH12N20
H, N, O).
Mol. Weight 152.19 g/mol N/A

Physical State

Solid (Powder/Crystal)

Requires solid waste stream

segregation.

GHS Hazards (Conservative)*

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious

eye irritation

Handle with standard PPE
(Nitrile gloves, safety glasses,

lab coat).

*Note: Specific GHS data for this intermediate may vary by vendor. The above represents the

standard safety profile for alkyl-pyrazole alcohols. Always consult the vendor-specific SDS if

available.

Pre-Disposal Stabilization & Segregation

The Core Principle: Segregation prevents cross-reactivity and ensures regulatory compliance

(RCRA). Nitrogen-containing heterocycles like pyrazoles can form shock-sensitive compounds

if inadvertently mixed with strong oxidizers or heavy metals.

Protocol 2.1: Waste Stream Designhation

Assign the material to one of the following streams based on its physical state:

e Stream A: Solid Waste (Pure Substance)

o Container: High-density polyethylene (HDPE) or glass jar with a screw-top lid.

o Labeling: "Hazardous Waste - Solid Organic - Non-Halogenated."
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e Stream B: Liquid Waste (Solutions/Mother Liquors)
o Context: Reaction mixtures or HPLC effluents containing the substance.
o Solvent Check: If dissolved in Methanol/Ethanol/DMSO

Non-Halogenated Stream. If dissolved in DCM/Chloroform

Halogenated Stream.
e Stream C: Contaminated Debris
o Items: Weigh boats, pipettes, contaminated gloves.

o Action: Double-bag in clear polyethylene hazardous waste bags.

Detailed Disposal Workflows

Workflow A: Disposal of Solid Substance
(Expired/Surplus)
o Step 1: Transfer the solid 1-Cyclopentylpyrazol-4-ol into a compatible wide-mouth

container.

o Step 2: If the material is old or potentially unstable, wet it slightly with a high-flashpoint inert
solvent (e.g., mineral oil) to prevent dust formation, though this is rarely necessary for stable
pyrazoles.

o Step 3: Affix a hazardous waste tag. List "1-Cyclopentylpyrazol-4-ol" explicitly as a
constituent (do not just write "Organic Solid").

o Step 4: Place the container in the satellite accumulation area (SAA) inside secondary
containment.

Workflow B: Empty Container Management (Triple
Rinse)
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To render a container "RCRA Empty" (40 CFR 261.7), you must remove the acute hazardous
waste designation from the packaging.

o Empty: Remove as much material as possible by physical scraping.

e Rinse 1: Add a solvent capable of dissolving the residue (e.g., Methanol or Acetone). Swirl
and decant the rinsate into the Liquid Organic Waste container.

e Rinse 2: Repeat.
e Rinse 3: Repeat.

o Final Step: Deface the label on the empty bottle and discard it in the standard glass trash (or
recycle if permitted by local EHS).

Logic Visualization: Waste Segregation Decision
Tree

The following diagram illustrates the decision logic for segregating 1-Cyclopentylpyrazol-4-ol
waste to ensure compliance with incineration protocols.
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Waste Generation:
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Caption: Decision logic for segregating 1-Cyclopentylpyrazol-4-ol waste streams based on

physical state and solvent composition.

Regulatory & Compliance Notes

RCRA Classification: This specific compound is likely not P-listed or U-listed by name.

However, it must be characterized by the generator. If it exhibits ignitability (unlikely for this
solid) or toxicity, it carries characteristic codes (D-codes). Default Status: Regulated chemical
waste requiring incineration.[6]

Incineration: Nitrogen-rich compounds are incinerated to prevent the release of NOx without
proper scrubbing. Ensure your waste contractor utilizes a facility with appropriate flue gas
treatment.
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e Spill Response:

o Small Spill (<10g): Sweep up carefully to avoid dust. Place in a sealed bag. Wipe area
with water/detergent.

o Large Spill: Wear a respirator (N95 minimum) if dust is generated. Use a HEPA vacuum or
wet-sweeping method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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